Cas no 795264-97-0 (6-Benzothiazolepropanamine,2-methyl-)

• Product Name: 6-Benzothiazolepropanamine,2-methyl-
• CAS No: 795264-97-0
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 556461
• PubChem ID: 45097023
• Update Time: 2025-04-19

6-Benzothiazolepropanamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolepropanamine,2-methyl-
• 6-Benzothiazolepropanamine,2-methyl-(9CI)
• 3-(2-Methylbenzo[d]thiazol-6-yl)propan-1-amine
• 795264-97-0
• SCHEMBL6273758

• Inchi： 1S/C11H14N2S/c1-8-13-10-5-4-9(3-2-6-12)7-11(10)14-8/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： WEYXHDMURCZTAX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=CC=C(C=C12)CCCN

Computed Properties

• Exact Mass: 206.088
• Monoisotopic Mass: 206.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 2.5